Ethyl 3-amino-3-oxo-2-pyridin-2-ylpropanoate
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Overview
Description
Ethyl 3-amino-3-oxo-2-pyridin-2-ylpropanoate is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 3-amino-3-oxo-2-(2-pyridinyl)propanoate is 208.08479225 g/mol and the complexity rating of the compound is 243. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure Analysis
Ethyl 3-amino-3-oxo-2-(2-pyridinyl)propanoate is involved in the structure of complex molecules, such as in the title compound of dabigatran etexilate tetrahydrate, where it contributes to the formation of dihedral angles between the benzene and pyridine rings with the benzimidazole mean plane. Intramolecular hydrogen bonding plays a crucial role in stabilizing the structure, with water molecules in the crystal participating in the formation of hydrogen bonds, linking components into layers parallel to the ab plane (Liu et al., 2012).
Polymorphism in Pharmaceutical Compounds
In pharmaceutical research, ethyl 3-amino-3-oxo-2-(2-pyridinyl)propanoate derivatives exhibit polymorphism, posing challenges for analytical and physical characterization. Spectroscopic and diffractometric techniques, including capillary powder X-ray diffraction and solid-state nuclear magnetic resonance, are essential for distinguishing subtle structural differences between polymorphic forms of these compounds (Vogt et al., 2013).
Synthetic Chemistry Applications
In synthetic chemistry, ethyl 3-amino-3-oxo-2-(2-pyridinyl)propanoate serves as a building block in various syntheses. For example, it acts as a 1,4-dipole synthon in [4 + 2] annulation reactions with N-tosylimines, leading to the formation of tetrahydropyridines with high yields and regioselectivity. Such reactions highlight the compound's utility in generating complex molecular architectures (Zhu et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-amino-3-oxo-2-pyridin-2-ylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-2-15-10(14)8(9(11)13)7-5-3-4-6-12-7/h3-6,8H,2H2,1H3,(H2,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYIRTVQTAHXREK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=CC=N1)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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